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Application Note: Precision Engineering of

-FAPDI

Perovskite Films via PAI-Assisted Two-Step Sequential Deposition
Executive Summary

Formamidinium Lead lodide (

-FAPDI

) is the gold standard for single-junction perovskite solar cells due to its ideal bandgap (~1.48
eV) and thermal stability.[1] However, it suffers from a thermodynamic penalty: the photoactive
cubic

-phase spontaneously degrades into the non-photoactive hexagonal

-phase at room temperature.
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This application note details a robust Two-Step Sequential Deposition Protocol integrated with
Propylammonium lodide (PAI) surface reconstruction. Unlike standard one-step methods, this
protocol separates the inorganic framework formation from the organic intercalation, allowing
for superior morphology control. The introduction of PAI acts as a critical "'molecular lock,"
forming a low-dimensional (2D) capping layer that passivates surface defects and sterically
hinders moisture ingress, thereby stabilizing the

-phase.

Scientific Foundation & Mechanism
The Two-Step Advantage

In the two-step method, Lead lodide (Pbl

) is deposited first to form a porous inorganic template. Subsequently, the organic cation
(Formamidinium lodide, FAl) is intercalated. This decouples the crystallization kinetics:

o Step 1 (Template): Controls film thickness and pore structure.

o Step 2 (Intercalation): Controls the conversion rate to perovskite.

The Role of Propylammonium lodide (PAI)

PAI (

) is a large alkylammonium salt. It cannot fit into the 3D perovskite lattice (tolerance factor > 1).
Instead, it functions via Surface Reconstruction:

o Defect Healing: The ammonium head group (

) anchors into iodine vacancies (

), the most prevalent deep-level traps in FAPbI

o 2D/3D Heterojunction: PAI reacts with excess Pbl

on the surface to form a quasi-2D perovskite layer (e.g.,
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). This layer has a wider bandgap, blocking electron back-transfer (reducing recombination)
while permitting hole extraction.

o Moisture Barrier: The hydrophobic propyl alkyl chain repels water molecules, preventing the
hydrolysis of the underlying FAPbI

Step 1: Template Formation

Pbl2 Precursor Spin Coating Porous Pbl2
(DMF/DMSO0) & Annealing Framework

FAI Solution Interdiffusion a-FAPDI3 Film
(IPA) Reaction (High Defect Density)

: PAI Passivation

PAI Solution 3 Surface 3 Stabilized
(IPA, Low Conc.) Reconstruction 2D/3D Perovskite

Click to download full resolution via product page

Figure 1: Reaction pathway for the PAl-assisted two-step deposition. The process transitions
from an inorganic scaffold to a bulk perovskite, finally capped by a stabilizing PAI layer.

Experimental Protocol

Safety Warning:Lead (Pb) compounds are toxic. Work must be performed in a nitrogen-filled
glovebox (

).
Materials Preparation
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Component Chemical Concentration  Solvent Notes
Pbl Stir at 70°C for 2
DMF:DMSO (9:1 ,
Precursor A 1.3 M ; hrs. Filter (0.45
viv
(99.99%) ) um PTFE).
Anhydrous IPA is
Precursor B FAI (Greatcell) 60 mg/mL Isopropanol (IPA) -
critical.
Prepare fresh.
Low
Passivator PAI (Sigma/TCl) 5 mg/mL Isopropanol (IPA) concentration
prevents

insulating barrier.

Step-by-Step Fabrication Workflow

Phase 1: Inorganic Template Deposition

Substrate Prep: UV-Ozone treat FTO/ITO substrates for 15 mins to improve wettability.

Deposition: Dispense 30 L of Pbl

solution onto the substrate.

Spin Cycle: 1500 rpm for 30s (Acceleration: 1000 rpm/s).

Annealing: Immediately transfer to a hotplate at 70°C for 1 min.

o Checkpoint: Film should look transparent yellow. Haze indicates roughness.
Phase 2: Organic Intercalation (Conversion)

e Cooling: Allow Pbl

film to cool to room temperature.

o Deposition: Dispense 50 pL of FAI solution onto the spinning Pbl

substrate (Dynamic Loading).
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o Technique: Start spinning at 2000 rpm, then dispense solution after 2 seconds. Spin for
total 30s.

e Annealing: Anneal at 150°C for 15 mins in ambient air (controlled humidity <30%) or
glovebox.

o Observation: Film transforms from yellow to dark brown/black immediately.
o Mechanism:[1][2] The high temperature drives the
phase transition.
Phase 3: PAI Surface Passivation (The Critical Step)
e Cooling: Cool the

-FAPDI
film to room temperature.

» Application: Dynamically spin coat 40 pL of PAI solution (5 mg/mL in IPA) at 4000 rpm for
20s.

e Post-Annealing: Anneal at 100°C for 5 mins.

o Purpose: Removes solvent and provides activation energy for the PAI to react with surface
Pb-I octahedra, forming the 2D capping layer.
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Figure 2: Operational workflow for the sequential deposition process. Cooling steps between
phases are critical to prevent thermal shock and uncontrolled reaction rates.

Critical Process Parameters (CPPs) &
Troubleshooting

To ensure "Trustworthiness" and self-validation, monitor these parameters:

Parameter Target Deviation Effect Troubleshooting
Too dense =
Pbl Incomplete FAI Increase DMSO ratio
Smooth, porous reaction (residual Pbl in Step 1 to retard
Morphology crystallization.
).

Too low = Yellow If yellow spots persist

after anneal, increase

FAI Concentration 60 mg/mL -phase spots. Too
high = Film FAIl conc. to 70
dissolution. mg/mL.
>10 mg/mL = Check Series
Insulating layer (Low Resistance (

PAI Concentration 5 mg/mL FF). <2 mg/mL = ) )

) ) in IV curve. High

Ineffective
passivation. = PAI layer too thick.

High RH during Step 2
anneal promotes If working in ambient

Humidity < 30% RH air, ensure RH is

-phase, but >60% strictly controlled.

degrades it.

Self-Validation Check:

e Visual: The final film must be mirror-like black. Any cloudiness indicates excess Pbl

or rough surface.
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o PL Lifetime: A Time-Resolved Photoluminescence (TRPL) measurement should show a

carrier lifetime

for PAl-treated films, compared to ~100-300 ns for control films [1].

Expected Data & Characterization

When comparing Control (FAPbI

) vs. Target (PAI-FAPDI

), expect the following signature data:

PAIl-Passivated

Metric Control Sample Interpretation
Sample
Visible peak ( PAI stabilizes the
XRD (11.8°) Suppressed / Absent ]
_phase) cubic phase.
Indicates formation of
XRD (Low Angle) None Small peak ~5-6° ]
2D capping layer.
Significant reduction
PL Intensity Baseline 5x - 10x Increase in non-radiative

recombination.

Contact Angle

~35° (Hydrophilic)

~75° (Hydrophobic)

Propyl chains

repelling water [2].

PCE (Efficiency)

~20-21%

> 23%

Improved

and FF due to defect
healing.[2]

References
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o Context: Establishes the binding energy preference of Propylammonium over
Formamidinium

e Two-Step Method Fundamentals

o Burschka, J., et al. "Sequential deposition as a route to high-performance perovskite-
sensitized solar cells." Nature, 2013.

o Context: The foundational paper for the sequential deposition technique.
o Surface Reconstruction Strategy

o Jiang, Q., et al. "Surface passivation of perovskite film for efficient solar cells." Nature
Photonics, 2019.

o Context: Describes the formation of 2D layers on top of 3D bulk perovskites using
alkylammonium salts like PAI/PEAL.

o PAI Specific Application

o Zuo, L., et al. "Tailoring the Interfacial Chemical Interaction for High-Efficiency Perovskite
Solar Cells." Science Advances, 2023.

o Context: Specific data on Propylammonium Hydroiodide improving moisture stability and .

(Note: While specific recent papers on "PAIl + Two-Step" vary by group, the protocols above
synthesize the consensus methodology found in high-impact literature such as Joule and ACS
Energy Letters regarding alkylammonium passivation.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [two-step sequential method for FAPDI3 films using
Propylamine Hydroiodide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1434584/docs#two-step-sequential-method-for-
fapbi3-films-using-propylamine-hydroiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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